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Compound of Interest

Compound Name: 1,1,2-Trichlorotrifluoroethane

Cat. No.: B165192

Comparative Analysis of CFC-113 and HCFC-
141b as Cleaning Agents

A Guide for Researchers and Drug Development Professionals

This guide provides an objective comparison of 1,1,2-Trichloro-1,2,2-trifluoroethane (CFC-113)
and 1,1-Dichloro-1-fluoroethane (HCFC-141b), two solvents historically significant in precision
cleaning applications. The analysis focuses on their performance characteristics, physical and
chemical properties, environmental impact, and the experimental methodologies used for their
evaluation. This document is intended to serve as a technical resource for professionals in
research, science, and drug development who require a historical and technical perspective on
these phased-out cleaning agents.

Introduction

Historically, CFC-113 was a dominant solvent in precision cleaning, particularly in the
electronics and aerospace industries, due to its excellent cleaning efficacy, material
compatibility, low toxicity, and non-flammability.[1][2] It was highly effective at removing olls,
greases, and waxes from delicate components without causing damage.[1] However, its
significant contribution to stratospheric ozone depletion led to its phase-out under the Montreal
Protocol.[3][4]
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HCFC-141b was developed as a transitional replacement for CFC-113.[5][6] While it also
possesses strong solvency, it was recognized as an interim solution because it still has an
Ozone Depletion Potential (ODP), albeit much lower than that of CFC-113. HCFC-141b also
found use as a solvent in electronic and precision cleaning applications and as a blowing agent
for polyurethane foams.[5][7][8][9] The use and production of HCFC-141b have also been
progressively phased out globally.[10][11]

Physical and Chemical Properties

The fundamental properties of a solvent dictate its performance in cleaning applications. Key
differences in boiling point, density, and vapor pressure affect process parameters and solvent

recovery.
CFC-113 (1,1,2-Trichloro- HCFC-141b (1,1-Dichloro-
Property .
1,2,2-trifluoroethane) 1-fluoroethane)
Chemical Formula C2ClsF3 C2HsClF
Molecular Weight 187.37 g/mol [2] 116.95 g/mol [12]
Boiling Point 47.7 °C[2][13] 32.0 °C[12][14]
Melting Point -35 °C[2][15] -103.5 °C[14][16]
Density 1.56 g/mL (at 25 °C)[2] 1.25 g/cm3 (at 20 °C)[14]
10 psia/ 517 mmHg (at 20 °C)
Vapor Pressure 285 mmHg (at 20 °C)[2] (16]
Water Solubility 170 mg/L (at 25 °C)[13] 4 g/L (at 20 °C)[14]
Odor Sweet, ether-like[17] Faint, ethereal[5][12]
N Non-flammable, no flash
Flammability Non-flammable[2]

point[18]

Cleaning Performance and Applications

CFC-113 was the solvent of choice for a multitude of precision cleaning tasks. Its low surface
tension allowed it to penetrate tight spaces, and its high density assisted in dislodging and
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removing particulate matter.[1] Key applications included:

» Electronics: De-fluxing computer boards, critical cleaning of semiconductor components, and
degreasing printed circuit boards.[1]

o Aerospace and Precision Engineering: Cleaning gyroscopes, guidance systems, missile
hardware, and other delicate parts where residue-free drying was critical.[1][19]

e Medical: Cleaning of medical instruments and supplies.[13]
e Dry Cleaning: Used as a specialty dry-cleaning solvent for delicate fabrics.[2]

HCFC-141b was engineered as a substitute for CFC-113 in many of these applications.[6] Its
excellent solvency made it effective for similar cleaning tasks.[7] However, differences in
physical properties, such as its lower boiling point, sometimes required modifications to existing
cleaning equipment and processes.[6] It was primarily used for:

e Solvent Cleaning: Acting as a replacement for CFC-113 in metal cleaning and electronics.[5]
[20]

o Foam Blowing: A major application was as a blowing agent for producing rigid polyurethane
(PU) insulation foams.[8]

Environmental Impact and Regulatory Status

The primary driver for the transition from CFC-113 to HCFC-141b and beyond was
environmental regulation aimed at protecting the stratospheric ozone layer. The Montreal
Protocol established a global schedule for phasing out ozone-depleting substances.
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Parameter CFC-113 HCFC-141b
Ozone Depletion Potential

0.8 - 1.0[21] 0.086 - 0.12[12][14]
(ODP)
Global Warming Potential

~6130[21] ~725[14]
(GWP, 100-yr)
Atmospheric Lifetime ~85 years[21] ~9.4 years[22]

Production and import phased
Production phased out globally  out in developed and
Regulatory Status ) )
under the Montreal Protocol.[3]  developing countries.[8][10]

[11]

Note: ODP is relative to CFC-11, which has a value of 1.0. GWP is relative to CO2, which has a
value of 1.0.

Experimental Protocols

Evaluating the efficacy of a cleaning agent requires a standardized and reproducible
methodology. Below is a detailed protocol for a typical gravimetric analysis used to compare
solvent cleaning performance.

Objective: To quantitatively determine the cleaning efficiency of a solvent in removing a specific
contaminant from a standardized surface.

Materials:

Test coupons (e.g., 304 stainless steel, 5cm x 5¢cm)

Contaminant (e.g., MIL-PRF-680 Type Il oil, rosin-based soldering flux)

Test solvents (CFC-113, HCFC-141b)

Analytical balance (readable to 0.01 mg)

Ultrasonic bath with temperature control
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» Forced-air oven

o Beakers, forceps, and other standard laboratory glassware

o Hexane (for residue extraction, if needed for alternative analysis methods)
Methodology:

o Coupon Preparation: a. Clean all test coupons thoroughly with a baseline solvent (e.g.,
isopropyl alcohol) in an ultrasonic bath for 10 minutes. b. Rinse with fresh isopropyl alcohol
and dry in a forced-air oven at 100°C for 30 minutes. c. Allow coupons to cool to ambient
temperature in a desiccator.

« Initial Mass Measurement: a. Weigh each clean, dry coupon on an analytical balance.
Record this mass as M.

o Contaminant Application: a. Apply a controlled amount (e.g., 50-100 mg) of the selected
contaminant evenly across the surface of each coupon. b. Weigh the contaminated coupon.
Record this mass as Mz. The initial mass of the contaminant is (Mz - Ma1).

o Cleaning Process: a. Immerse the contaminated coupon in a beaker containing the test
solvent (e.g., 200 mL of CFC-113 or HCFC-141b). b. Place the beaker in an ultrasonic bath
set to a specific temperature (e.g., 25°C) and sonicate for a defined period (e.g., 5 minutes).

» Drying and Final Mass Measurement: a. Remove the coupon from the solvent using clean
forceps. b. Allow the coupon to air dry completely in a fume hood. For solvents with higher
boiling points, a brief, low-temperature oven drying step may be used, ensuring it doesn't
evaporate the contaminant. c. Weigh the cleaned and dried coupon. Record this final mass
as Ms. The mass of the remaining contaminant is (Ms - Ma).

o Data Analysis: a. Calculate the Cleaning Efficiency (CE) as a percentage using the following
formula: CE (%) = [ ( (M2 - M1) - (M3 - M1) ) / (M2 - M1) ] * 100

Visualizations

The following diagrams illustrate the experimental workflow for evaluating cleaning agents and
the logical hierarchy that governed the transition away from CFC-113.
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Caption: Experimental workflow for gravimetric analysis of cleaning agent performance.
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Caption: Decision logic for the transition from CFC-113 to HCFC-141b and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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